(5-Bromopyridin-3-yl)-[4-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

• IUPAC Name: (5-bromopyridin-3-yl)-[4-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C18H17BrF3N3O2/c19-14-8-13(9-23-10-14)17(26)25-6-3-12(4-7-25)11-27-16-15(18(20,21)22)2-1-5-24-16/h1-2,5,8-10,12H,3-4,6-7,11H2
• InChI Key: SEXYNQIFFVLBDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=CC=N2)C(F)(F)F)C(=O)C3=CC(=CN=C3)Br
• Molecular Formula: C18H17BrF3N3O2
• Molecular Weight: 444.2 g/mol

Description

The compound contains several functional groups including a bromopyridinyl group, a trifluoromethyl group, and a piperidinyl group. These groups are common in many pharmaceuticals and could potentially have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The bromopyridinyl group would likely be planar due to the aromaticity of the pyridine ring. The piperidine ring could adopt a chair conformation.

Chemical Reactions Analysis

The bromine atom on the pyridine ring makes it susceptible to nucleophilic aromatic substitution reactions. The piperidine ring could undergo reactions at the nitrogen atom, such as alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the bromine atom and the trifluoromethyl group would likely make the compound relatively dense and polar.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, many drugs that contain a pyridine ring act as enzyme inhibitors.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. The MSDS for similar compounds suggest that they may be harmful if swallowed and cause skin and eye irritation.

Future Directions

The potential applications of this compound would depend on its biological activity. Given its structural features, it could be of interest in the development of new pharmaceuticals.